1-Piperidineacetamide, N-(4-fluorophenyl)-

• CAS RN: 37163-41-0
• Molecular Formula: C13H17FN2O
• Molecular Weight: 236.28 g/mol
• IUPAC Name: N-(4-fluorophenyl)-2-piperidin-1-ylacetamide
• InChI: InChI=1S/C13H17FN2O/c14-11-4-6-12(7-5-11)15-13(17)10-16-8-2-1-3-9-16/h4-7H,1-3,8-10H2,(H,15,17)
• InChI Key: OGJBEGMWDJAAMB-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)CC(=O)NC2=CC=C(C=C2)F

Description

1-Piperidineacetamide, N-(4-fluorophenyl)- is a chemical compound that belongs to the class of amides. It is widely used in scientific research for its unique properties and mechanism of action. This chemical compound is synthesized using a specific method and has significant biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-Piperidineacetamide, N-(4-fluorophenyl)- involves the inhibition of specific enzymes and proteins. It binds to the active site of the target enzyme or protein and prevents its activity. This inhibition can lead to various biochemical and physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-Piperidineacetamide, N-(4-fluorophenyl)- depend on the target enzyme or protein it inhibits. It has been shown to have anti-tumor activity by inhibiting the activity of histone deacetylases (HDACs). It also has neuroprotective effects by inhibiting the activity of glycogen synthase kinase 3β (GSK-3β). Additionally, it has been shown to have anti-inflammatory effects by inhibiting the activity of phosphodiesterase 4 (PDE4).

Advantages and Limitations for Lab Experiments

The advantages of using 1-Piperidineacetamide, N-(4-fluorophenyl)- in lab experiments include its unique properties, well-established synthesis method, and wide range of scientific research applications. However, there are also limitations to its use. It can be toxic at high concentrations and its effects can be dependent on the specific target enzyme or protein.

Future Directions

There are numerous future directions for the use of 1-Piperidineacetamide, N-(4-fluorophenyl)- in scientific research. It can be used in the development of new drugs for the treatment of various diseases. It can also be used as a chemical probe to study the function of various proteins and enzymes. Additionally, it can be used in the synthesis of other chemical compounds for scientific research purposes.
Conclusion:
1-Piperidineacetamide, N-(4-fluorophenyl)- is a valuable tool in scientific research due to its unique properties and mechanism of action. It is synthesized using a specific method and has significant biochemical and physiological effects. Its advantages and limitations for lab experiments should be considered when using it in scientific research. There are numerous future directions for the use of 1-Piperidineacetamide, N-(4-fluorophenyl)- in scientific research, making it a valuable tool in drug discovery and development.

Synthesis Methods

1-Piperidineacetamide, N-(4-fluorophenyl)- is synthesized using a specific method that involves the reaction of 4-fluoroaniline and piperidine-4-carboxylic acid. The reaction is carried out in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is purified using a column chromatography technique. The synthesis method of 1-Piperidineacetamide, N-(4-fluorophenyl)- is a well-established process and has been used in numerous scientific research studies.

Scientific Research Applications

1-Piperidineacetamide, N-(4-fluorophenyl)- has a wide range of scientific research applications. It is used as a chemical probe to study the function of various proteins and enzymes. It is also used as a starting material for the synthesis of other chemical compounds. The unique properties of 1-Piperidineacetamide, N-(4-fluorophenyl)- make it a valuable tool in drug discovery and development. It has been used in the development of new drugs for the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease.